3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzene-1-sulfonamide is a useful research compound. Its molecular formula is C16H17ClN2O2S and its molecular weight is 336.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Polymorphism and Solvent Dependence
A new polymorph of N-(6-methylpyridin-2-yl)mesitylenesulfonamide was identified, illustrating the impact of solvent on the crystalline structure of sulfonamide derivatives. This discovery provides insights into the solvent-dependent dimorphism, critical for understanding the physical properties and stability of pharmaceutical compounds (Pan & Englert, 2013).
Antibody Generation for Sulfonamide Detection
Research on generating broad specificity antibodies for detecting sulfonamide antibiotics developed a highly sensitive enzyme-linked immunosorbent assay (ELISA) for analyzing milk samples. This work emphasizes the relevance of sulfonamides in environmental monitoring and food safety, underscoring the flexibility of sulfonamide derivatives in developing detection tools (Adrián et al., 2009).
Sulfonamide-Based Carbonic Anhydrase Inhibitors
Studies on unprotected primary sulfonamide groups have led to the discovery of novel carbonic anhydrase inhibitors, showcasing the potential of sulfonamide derivatives in therapeutic applications, especially in treating conditions like glaucoma and edema (Sapegin et al., 2018).
Anticancer Potential
Research into dibenzensulfonamides has uncovered their anticancer effects by inducing apoptosis and autophagy pathways, in addition to inhibiting carbonic anhydrase isoenzymes associated with cancer. This highlights the potential of sulfonamide derivatives as anticancer drug candidates (Gul et al., 2018).
Synthesis of Cyclopropanes
A novel method for synthesizing cyclopropanes from 1-chloroalkyl phenyl sulfoxides using magnesium carbenoids showcases the chemical versatility of sulfonamide-related compounds in organic synthesis and potential pharmaceutical applications (Satoh, Musashi, & Kondo, 2005).
Properties
IUPAC Name |
3-chloro-N-[(6-cyclopropylpyridin-3-yl)methyl]-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O2S/c1-11-14(17)3-2-4-16(11)22(20,21)19-10-12-5-8-15(18-9-12)13-6-7-13/h2-5,8-9,13,19H,6-7,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXGHZAAZSMJWDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)S(=O)(=O)NCC2=CN=C(C=C2)C3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.